Cas no 1008520-81-7 ()

1008520-81-7 structure
structure
Product name:
CAS No:1008520-81-7
MF:C8H10N2O
MW:150.177801609039
CID:6645951
PubChem ID:25051408

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C8H10N2O/c1-6-8-7(11)3-2-4-10(8)5-9-6/h5H,2-4H2,1H3
    • InChI Key: QNYBTHHLGCFDPK-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C)N=CN2CCC1

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.9Ų

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